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Compound of Interest

Compound Name: N-Cbz-3-piperidineacetic acid

CAS No.: 86827-10-3

Cat. No.: B1275820

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for N-Cbz-
3-piperidineacetic acid (CAS No. 86827-10-3). Due to the limited availability of directly

published complete spectra for this specific molecule, this document outlines the expected

spectroscopic characteristics based on analogous compounds and provides detailed,

standardized experimental protocols for obtaining and analyzing the necessary data.

Spectroscopic Data Summary
While a complete, verified dataset for N-Cbz-3-piperidineacetic acid is not readily available in

the public domain, the following tables summarize the anticipated Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. These predictions are

based on the analysis of structurally similar compounds and established principles of

spectroscopic interpretation.

Table 1: Predicted ¹H NMR Spectroscopic Data for N-Cbz-3-piperidineacetic acid
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~10-12 Broad Singlet 1H -COOH

~7.35 Multiplet 5H Aromatic (C₆H₅)

~5.14 Singlet 2H -CH₂-Ph

~3.8 - 4.2 Multiplet 2H
Piperidine Ring (-

NCH₂-)

~2.8 - 3.2 Multiplet 2H
Piperidine Ring (-

NCH₂-)

~2.3 - 2.5 Multiplet 1H Piperidine Ring (-CH-)

~2.2 - 2.4 Doublet 2H -CH₂-COOH

~1.2 - 1.9 Multiplet 4H
Piperidine Ring (-CH₂-

CH₂-)

Table 2: Predicted ¹³C NMR Spectroscopic Data for N-Cbz-3-piperidineacetic acid
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Chemical Shift (δ) ppm Assignment

~175-178 -COOH

~155-157 -N-C(=O)-O-

~136-138 Aromatic (Quaternary C)

~128-129 Aromatic (CH)

~127-128 Aromatic (CH)

~67-68 -O-CH₂-Ph

~45-50 Piperidine Ring (-NCH₂-)

~40-45 Piperidine Ring (-NCH₂-)

~35-40 Piperidine Ring (-CH-)

~30-35 -CH₂-COOH

~25-30 Piperidine Ring (-CH₂-)

~20-25 Piperidine Ring (-CH₂-)

Table 3: Predicted IR Spectroscopic Data for N-Cbz-3-piperidineacetic acid

Wavenumber (cm⁻¹) Intensity Assignment

~2500-3300 Broad O-H stretch (Carboxylic Acid)

~2920-2980 Medium C-H stretch (Aliphatic)

~1700-1720 Strong C=O stretch (Carboxylic Acid)

~1680-1700 Strong C=O stretch (Carbamate)

~1490-1600 Medium-Weak C=C stretch (Aromatic)

~1100-1300 Strong
C-O stretch (Carbamate &

Carboxylic Acid)

~690-770 Strong C-H bend (Aromatic)
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Table 4: Predicted Mass Spectrometry Data for N-Cbz-3-piperidineacetic acid

m/z Ion

277.13 [M]⁺ (Molecular Ion)

278.14 [M+H]⁺

300.12 [M+Na]⁺

232.12 [M-COOH]⁺

108.06 [C₇H₈O]⁺ (Tropylium ion derivative)

91.05 [C₇H₇]⁺ (Tropylium ion)

Experimental Protocols
The following are detailed methodologies for the spectroscopic analysis of N-Cbz-3-
piperidineacetic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Instrumentation:

A Bruker UltraShield Plus Avance III 500 MHz spectrometer or equivalent.[1]

Sample Preparation:

Dissolve 5-10 mg of N-Cbz-3-piperidineacetic acid in approximately 0.6 mL of a suitable

deuterated solvent (e.g., CDCl₃, DMSO-d₆, or D₂O).

Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

¹H NMR Acquisition Parameters:

Pulse Program: Standard single-pulse sequence.

Spectral Width: 10-15 ppm.
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Acquisition Time: 2-3 seconds.

Relaxation Delay: 1-2 seconds.

Number of Scans: 16-64, depending on sample concentration.

Temperature: 298 K.

¹³C NMR Acquisition Parameters:

Pulse Program: Proton-decoupled pulse sequence.

Spectral Width: 0-220 ppm.

Acquisition Time: 1-2 seconds.

Relaxation Delay: 2-5 seconds.

Number of Scans: 1024-4096, due to the low natural abundance of ¹³C.

Temperature: 298 K.

Data Processing:

Apply Fourier transformation to the acquired Free Induction Decay (FID).

Phase and baseline correct the resulting spectrum.

Reference the spectrum to the internal standard (TMS at 0 ppm).

Integrate the peaks in the ¹H NMR spectrum.

Infrared (IR) Spectroscopy
Instrumentation:

A PerkinElmer Spectrum 100 FTIR spectrometer or equivalent.[1]

Sample Preparation:
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Thin Film (for oils): If the sample is a viscous oil, a thin film can be prepared between two

KBr or NaCl plates.

KBr Pellet (for solids): Mix a small amount of the solid sample (1-2 mg) with approximately

100-200 mg of dry potassium bromide (KBr) powder. Grind the mixture to a fine powder and

press it into a transparent pellet using a hydraulic press.

Data Acquisition:

Record the spectrum over a range of 4000-400 cm⁻¹.

Co-add 16-32 scans to improve the signal-to-noise ratio.

Record a background spectrum of the empty sample compartment (or KBr pellet without the

sample) and subtract it from the sample spectrum.

Mass Spectrometry (MS)
Instrumentation:

A high-resolution mass spectrometer (HRMS) such as an ESI-TOF (Electrospray Ionization -

Time of Flight) instrument.[1]

Sample Preparation:

Dissolve a small amount of the sample (approximately 1 mg/mL) in a suitable solvent such

as methanol, acetonitrile, or a mixture with water.

The solution is then directly infused into the mass spectrometer.

Data Acquisition (ESI-TOF):

Ionization Mode: Positive or negative electrospray ionization (ESI).

Mass Range: Scan a mass-to-charge (m/z) range appropriate for the expected molecular

weight (e.g., m/z 50-500).

Capillary Voltage: Typically 3-5 kV.
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Nebulizing Gas: Nitrogen, at a flow rate and temperature optimized for the instrument and

solvent.

Data Analysis: Determine the exact mass of the molecular ion and major fragment ions.

Compare the observed isotopic pattern with the theoretical pattern for the elemental

composition C₁₅H₁₉NO₄.

Visualizations
The following diagrams illustrate the general workflows for the spectroscopic analysis of N-
Cbz-3-piperidineacetic acid.
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Caption: General workflow for spectroscopic analysis.
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Caption: Detailed workflow for NMR analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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